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Abstract
This application note provides detailed protocols and guidance for the use of Polychlorinated

Biphenyl (PCB) 138 as a Certified Reference Material (CRM). PCB 138 (2,2',3,4,4',5'-
Hexachlorobiphenyl) is a prevalent PCB congener found in environmental and biological

samples. As a CRM, it is essential for the accurate quantification and quality control of

analytical measurements in research, environmental monitoring, and food safety applications.

This document outlines methodologies for sample preparation from various matrices,

instrumental analysis using Gas Chromatography-Mass Spectrometry (GC-MS), and provides

relevant quantitative data. Additionally, it includes a summary of the toxicological significance of

PCB 138, including a diagram of its interaction with the Aryl Hydrocarbon Receptor (AHR)

signaling pathway.

Introduction
Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants (POPs) that are

widespread in the environment due to their historical use in industrial applications.[1][2] Their

bioaccumulative and toxic nature necessitates accurate monitoring in various matrices,

including soil, water, food, and biological tissues.[1][2] PCB 138 is one of the most frequently

detected non-dioxin-like PCB congeners.[3] Certified Reference Materials (CRMs) of individual

PCB congeners are crucial for achieving accurate and reproducible analytical results.[4]
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The use of a PCB 138 CRM allows for:

Instrument Calibration: Establishing accurate calibration curves for quantification.[4]

Method Validation: Assessing the performance of analytical methods, including accuracy,

precision, and recovery.[4]

Quality Control: Ensuring the reliability of routine analyses.[4]

Inter-laboratory Comparability: Harmonizing data across different studies and laboratories.[4]

This application note serves as a comprehensive guide for researchers, scientists, and drug

development professionals on the effective use of PCB 138 CRM.

Certified Reference Material Specifications
PCB 138 CRMs are typically provided as a solution in a solvent like isooctane or as a neat

solid. It is imperative to consult the Certificate of Analysis (CoA) provided by the supplier for

specific details.

Table 1: Typical Specifications of a PCB 138 Certified Reference Material

Parameter Typical Value/Information

IUPAC Name 2,2',3,4,4',5'-Hexachlorobiphenyl

CAS Number 35065-28-2[5][6]

Molecular Formula C₁₂H₄Cl₆[5][6]

Molecular Weight 360.88 g/mol [5][6]

Certified Purity ≥ 99% (Consult CoA)[5]

Format
Solution in a certified solvent (e.g., isooctane) or

neat solid

Storage Conditions 2-8 °C, protected from light[5]

Traceability
Traceable to NIST Standard Reference

Materials[7]
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Experimental Protocols
The analysis of PCB 138 requires meticulous sample preparation to extract the analyte from

the matrix and remove interfering substances. The choice of method depends on the sample

matrix.

Logical Workflow for PCB 138 Analysis
The general workflow for the analysis of PCB 138 in a given sample is depicted below.

Sample Preparation Instrumental Analysis Data Processing

Sample Collection
(e.g., Soil, Fish, Oil)

Extraction
(e.g., Soxhlet, QuEChERS)

Cleanup
(e.g., Florisil, SPE) GC-MS/MS Analysis

Concentrated Extract
Quantification using

PCB 138 CRM Reporting Results

PCB 138 CRM

Click to download full resolution via product page

Figure 1: General workflow for the analysis of PCB 138.

Protocol 1: Analysis of PCB 138 in Oily Matrices (e.g.,
Edible Oils) using QuEChERS
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for the extraction and cleanup of analytes from fatty matrices.[8][9]

3.2.1. Materials

PCB 138 CRM solution

Acetonitrile (ACN), HPLC grade

n-Hexane, HPLC grade
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Magnesium sulfate (MgSO₄), anhydrous

Primary secondary amine (PSA) sorbent

Centrifuge tubes (15 mL and 50 mL)

Vortex mixer

Centrifuge

3.2.2. Procedure

Sample Preparation: Weigh 2 g of the oil sample into a 50 mL centrifuge tube.

Spiking (for recovery studies): Spike the sample with a known amount of PCB 138 CRM.

Extraction:

Add 10 mL of acetonitrile.

Vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Vortex immediately for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 6 mL of the upper acetonitrile layer to a 15 mL centrifuge tube containing 900 mg

of anhydrous MgSO₄ and 300 mg of PSA.

Vortex for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Final Extract: Transfer the supernatant to a clean vial and concentrate under a gentle stream

of nitrogen if necessary. Reconstitute in a suitable solvent for GC-MS analysis.
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Protocol 2: Analysis of PCB 138 in Solid Matrices (e.g.,
Soil, Sediment) based on EPA Method 8082A
This protocol is adapted from EPA Method 8082A for the analysis of PCBs in solid matrices.[10]

3.3.1. Materials

PCB 138 CRM solution

Hexane/Acetone (1:1, v/v), pesticide grade

Sodium sulfate, anhydrous

Florisil cleanup column

Soxhlet extraction apparatus

Kuderna-Danish (K-D) concentrator

3.3.2. Procedure

Sample Preparation: Weigh 10-20 g of the homogenized soil sample and mix with an equal

amount of anhydrous sodium sulfate to form a free-flowing powder.

Spiking: Spike the sample with a known amount of PCB 138 CRM.

Soxhlet Extraction:

Place the sample in a thimble and extract with 300 mL of hexane/acetone (1:1, v/v) for 16-

24 hours.

Concentration: Concentrate the extract to approximately 5 mL using a K-D concentrator.

Cleanup:

Prepare a Florisil column and pre-elute with hexane.

Load the concentrated extract onto the column.
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Elute the PCBs with hexane.

Final Extract: Concentrate the eluate to a final volume of 1 mL for GC-MS analysis.

Instrumental Analysis: GC-MS/MS
Gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) is a highly

selective and sensitive technique for the quantification of PCB 138.

Table 2: Typical GC-MS/MS Instrumental Parameters for PCB 138 Analysis

Parameter Setting

Gas Chromatograph Agilent 8890 GC or equivalent[11]

Injector Split/Splitless, 280 °C, Splitless mode[11]

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent[11]

Carrier Gas Helium, 1.2 mL/min constant flow

Oven Program
100 °C (hold 1 min), ramp to 300 °C at 10

°C/min, hold 5 min

Mass Spectrometer Agilent 5977B MSD or equivalent[11]

Ionization Mode Electron Ionization (EI), 70 eV

Acquisition Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) 358

Product Ions (m/z) 286, 322

Collision Energy Optimized for the specific instrument

Quantitative Data
The use of a PCB 138 CRM is essential for accurate quantification. The following table

presents typical performance data for the analytical methods described.
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Table 3: Method Performance Data for PCB 138 Analysis

Matrix Method LOD (ng/g) LOQ (ng/g)
Recovery
(%)

Reference

Edible Oil
QuEChERS/

GC-MS
0.04 - 0.16 0.13 - 0.48 95.5 - 107.2 [12]

Canned

Foods

QuEChERS/

GC-MS
0.06 - 0.32 0.18 - 1.07 97.1 - 102.5 [12]

Fish Tissue

Microwave-

Assisted

Extraction/G

C-ECD

- 5 - 10 µg/kg >78 [13]

Soil
EPA Method

1668
11 - 19 ng/kg - - [14]

Water
EPA Method

1668

109 - 193

pg/L
- - [14]

LOD: Limit of Detection; LOQ: Limit of Quantification. Values can vary depending on the

specific instrument and matrix.

Toxicological Significance and Signaling Pathway
PCB 138, while classified as a non-dioxin-like PCB, has been shown to exhibit toxic effects,

including endocrine disruption and potential carcinogenicity.[1] One of its mechanisms of action

involves the activation of the Aryl Hydrocarbon Receptor (AHR) signaling pathway.[10]

Upon entering the cell, PCB 138 can bind to the AHR, which is located in the cytoplasm in a

complex with other proteins. This binding causes the AHR to translocate to the nucleus, where

it dimerizes with the AHR Nuclear Translocator (ARNT). The AHR/ARNT complex then binds to

specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter

region of target genes, leading to the transcription of genes involved in xenobiotic metabolism,

such as Cytochrome P450 enzymes (e.g., CYP1A1).[11] This can lead to altered cellular

function and toxicity.
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Figure 2: Aryl Hydrocarbon Receptor (AHR) signaling pathway activated by PCB 138.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1215911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The accurate and reliable quantification of PCB 138 is critical for assessing environmental

contamination and human exposure. The use of a well-characterized Certified Reference

Material is fundamental to achieving high-quality analytical data. The protocols and information

provided in this application note offer a comprehensive resource for laboratories involved in the

analysis of this important PCB congener. Adherence to standardized methods and proper use

of CRMs will ensure data integrity and contribute to a better understanding of the

environmental and health impacts of PCBs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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